Cas no 52321-12-7 (2,5-dibenzyl-2,5-diazabicyclo2.2.2octane-3,6-dione)

• Product Name: 2,5-dibenzyl-2,5-diazabicyclo2.2.2octane-3,6-dione
• CAS No: 52321-12-7
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• MDL: MFCD29054851
• CID: 1580418
• PubChem ID: 21545490
• Update Time: 2025-05-23

2,5-dibenzyl-2,5-diazabicyclo2.2.2octane-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione, 2,5-bis(phenylmethyl)-
• 2,5-dibenzyl-2,5-diazabicyclo2.2.2octane-3,6-dione
• 2.5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione
• G53457
• 2,5-Dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione
• RFKYGTVNUUMQDO-UHFFFAOYSA-N
• 52321-12-7
• SCHEMBL11776300
• EN300-227005

• MDL： MFCD29054851
• Inchi： 1S/C20H20N2O2/c23-19-18-12-11-17(21(19)13-15-7-3-1-4-8-15)20(24)22(18)14-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2
• InChI Key： RFKYGTVNUUMQDO-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(N2CC2C=CC=CC=2)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2,5-dibenzyl-2,5-diazabicyclo2.2.2octane-3,6-dione

Introduction to 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione (CAS No. 52321-12-7)

2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione (CAS No. 52321-12-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of diazabicyclooctanes, which are known for their versatile applications in the synthesis of bioactive molecules and drug development.

The structure of 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione features a bicyclic core with two benzyl groups attached to the nitrogen atoms at positions 2 and 5. The presence of these benzyl groups not only enhances the compound's stability but also imparts specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities by inhibiting the activation of nuclear factor-kappa B (NF-κB), a crucial transcription factor involved in inflammation and cancer progression.

In another study conducted by researchers at the University of California, it was found that 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione can effectively cross the blood-brain barrier (BBB), making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to penetrate the BBB is a significant advantage for compounds targeting central nervous system (CNS) disorders, as many potential therapeutic agents fail to reach their intended sites of action due to this barrier.

The synthesis of 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione has been extensively studied and optimized to improve yield and purity. A notable method involves the reaction of dibenzylamine with cyclohexanone followed by a series of transformations including oxidation and cyclization steps. This synthetic route has been reported to yield high-purity product with good overall efficiency.

In terms of safety and toxicity, preliminary studies suggest that 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully assess its safety profile and potential side effects before it can be considered for clinical trials.

The potential applications of 2,5-dibenzyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione extend beyond its direct therapeutic uses. It has also been explored as a scaffold for the design and synthesis of novel bioactive compounds with improved pharmacological properties. For example, researchers at Harvard University have used this compound as a starting point to develop derivatives with enhanced selectivity and potency against specific targets such as G protein-coupled receptors (GPCRs) and ion channels.

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